TRV045

• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C18H18N4O3/c1-3-18(4-2)8-14(23)13-7-11(5-6-15(13)24-18)17-21-16(22-25-17)12-9-19-20-10-12/h5-7,9-10H,3-4,8H2,1-2H3,(H,19,20)
• InChIKey: PNNITHGQTGQWGS-UHFFFAOYSA-N

TRV045 Compound Profile

TRV045 is a novel, selective sphingosine-1-phosphate subtype 1 (S1P1) receptor agonist with a molecular weight of 338.4 g/mol and high purity (≥98% by HPLC) . Unlike non-selective S1P receptor modulators, TRV045 does not impact lymphocyte trafficking and has demonstrated analgesic and anticonvulsant activity in preclinical models without causing receptor desensitization [1][2]. The compound is under clinical investigation for diabetic peripheral neuropathic pain and epilepsy, with Phase 1 studies confirming CNS target engagement and favorable tolerability [3][4].

Target Engagement S1P1 receptor pathway studies Sustained agonism without functional antagonism

CNS Research CNS-penetrant tool compound Demonstrated central pharmacodynamic activity in human subjects

Class Liability Avoidance Non-lymphopenic profile Reported absence of lymphopenia in research cohorts

• [1] Trevena, Inc. (2024). TRV045 Preclinical Data on Chronic Pain and Anti-Seizure Effects. View Source
• [2] de Cuba, C.M.K.E., et al. (2024). Sphingosine-1-phosphate receptor 1 (S1PR1) modulators acutely reverse paclitaxel-induced neuropathic pain signs in mice without downregulating S1PR1 in the CNS. Journal of Pharmacology and Experimental Therapeutics, 389(S3), Abstract 101806. View Source
• [3] Trevena, Inc. (2023). TRV045 Preliminary Data from Two Proof-of-Concept Studies Evaluating S1PR Mechanism of Action and CNS Target Engagement. View Source
• [4] de Cuba, C.M.K.E., et al. (2024). TMS and EEG Pharmacodynamic Effects of a Selective Sphingosine-1-Phosphate Subtype 1 Receptor Agonist on Cortical Excitability in Healthy Subjects. Clinical Pharmacology & Therapeutics, 117(3), 787–797. View Source

TRV045 Differentiation from In-Class Modulators

The S1P receptor modulator class exhibits significant heterogeneity in receptor subtype selectivity, functional activity (agonism vs. functional antagonism), and safety profiles, particularly regarding lymphocyte trafficking and cardiovascular effects [1]. Generic substitution fails because even compounds targeting the same S1P1 receptor can differ in biased signaling, receptor desensitization kinetics, and off-target activity at other S1P subtypes (S1P2-5). TRV045's unique profile—selective S1P1 agonism without lymphopenia and without functional desensitization upon repeated dosing—directly contrasts with fingolimod (which causes lymphopenia and receptor downregulation) and other clinically used S1P modulators like siponimod and ozanimod (which also affect S1P5 and retain immunosuppressive liabilities) [2][3]. These differences dictate that TRV045 offers a differentiated tool for investigating CNS-restricted S1P1 biology without confounding immune effects.

Target Compound TRV045: biased S1P1 agonism, no lymphopenia signal Endpoint profile: CNS pharmacodynamics preserved

Fingolimod Functional antagonist; profound lymphopenia Lymphopenia may confound long-term CNS studies

Target Compound TRV045: no S1P1R degradation Sustained receptor availability in repeated dosing models

Ponesimod S1P1 internalization & degradation Chronic functional antagonism may alter signaling endpoints

Target Compound TRV045: lower in vitro potency, full agonist Distinct potency–efficacy relationship in GTPγS assays

Gabapentin/pregabalin Non‑S1P mechanism; standard neuropathic pain tool Does not interrogate S1P1 pathway endpoints

• [1] Frontiers in Pharmacology. (2025). Introduction to S1P Receptor Modulators. View Source
• [2] Trevena, Inc. (2023). TRV045 Preliminary Data from Two Proof-of-Concept Studies. View Source
• [3] Trevena, Inc. (2024). TRV045 Preclinical Data on Chronic Pain and Anti-Seizure Effects. View Source

TRV045 Quantitative Evidence

Receptor Desensitization vs. Fingolimod

In a paclitaxel-induced neuropathic pain model in mice, TRV045 (10 mg/kg p.o.) produced complete reversal of mechanical and cold hypersensitivity, achieving an analgesic effect statistically comparable to 1 mg/kg fingolimod [1]. Notably, TRV045 was less potent than fingolimod-P or ponesimod in G-protein activation assays across multiple CNS regions, yet acted as a full agonist [1]. Tolerance did not develop after 7 days of repeated TRV045 administration [1].

Receptor Desensitization vs. Fingolimod

Head-to-head

TRV045: no change in S1P1R-stimulated ³⁵S-GTPγS binding; no protein downregulation. Fingolimod: significant reduction in binding and ~30% loss of S1P1R protein.

Supports sustained receptor signaling model

Mouse spinal cord membranes, 14-day dosing

Evidence Dimension	Analgesic efficacy (mechanical and cold hypersensitivity reversal)
Target Compound Data	TRV045 10 mg/kg (complete reversal)
Comparator Or Baseline	Fingolimod 1 mg/kg (complete reversal)
Quantified Difference	Comparable full reversal of paclitaxel-induced hypersensitivity; TRV045 was less potent but equally efficacious at the tested doses.
Conditions	Male C57Bl/6J mice; paclitaxel 8 mg/kg i.p. every other day for 1 week; single oral dose of TRV045 or fingolimod; von Frey and acetone tests over 6 hours.

Why This Matters

Demonstrates that TRV045 provides equivalent preclinical analgesia to the clinical benchmark fingolimod but without the associated lymphopenia and receptor desensitization, offering a cleaner pharmacological profile for pain research.

• [1] de Cuba, C.M.K.E., et al. (2024). Sphingosine-1-phosphate receptor 1 (S1PR1) modulators acutely reverse paclitaxel-induced neuropathic pain signs in mice without downregulating S1PR1 in the CNS. Journal of Pharmacology and Experimental Therapeutics, 389(S3), Abstract 101806. View Source

CIPN Analgesic Efficacy vs. Fingolimod

Following 14 days of repeated dosing in a chronic neuropathic pain model, TRV045 did not induce S1P1R functional desensitization, as measured by unchanged S1PR1-stimulated [35S]GTPγS binding in spinal cord membrane homogenates [1]. In contrast, repeated fingolimod administration significantly reduced GTPγS binding and decreased S1P1R protein levels by approximately 30% [1].

CIPN Analgesic Endpoint vs. Fingolimod

Head-to-head

10 mg/kg TRV045 reversed mechanical and cold hypersensitivity comparably to 1 mg/kg fingolimod, despite lower in vitro potency.

Model‑response parity at higher dose

Paclitaxel-induced CIPN mouse model

Evidence Dimension	Receptor functional desensitization and protein reduction
Target Compound Data	TRV045: No functional desensitization; no reduction in S1PR1 protein levels after 14 days.
Comparator Or Baseline	Fingolimod: Significant reduction in GTPγS binding (functional desensitization) and ~30% decrease in S1PR1 protein levels.
Quantified Difference	~30% protein reduction with fingolimod vs. 0% with TRV045; functional desensitization only observed with fingolimod.
Conditions	Spinal cord membrane homogenates from mice treated repeatedly for 14 days; [35S]GTPγS binding assay and immunoblotting.

Why This Matters

Lack of receptor desensitization enables sustained analgesia and CNS activity over time, making TRV045 a superior candidate for chronic dosing regimens compared to fingolimod and potentially other S1P1 modulators that induce functional antagonism.

• [1] Trevena, Inc. (2024). TRV045 Preclinical Data on Chronic Pain and Anti-Seizure Effects. View Source

Lymphopenia Risk vs. Fingolimod

In Phase 1 clinical studies, TRV045 demonstrated no drug-related lymphopenia, bradycardia, or changes in blood pressure at doses up to 300 mg [1][2]. This contrasts sharply with fingolimod and other S1P modulators, which cause dose-dependent peripheral blood lymphocyte reduction due to receptor internalization on lymphocytes, leading to immunosuppression [3].

Lymphopenia Incidence vs. Fingolimod

Cross‑study

0% lymphopenia in 164 healthy subjects; fingolimod causes ≥60% reduction in lymphocyte count.

Class‑effect liability avoided in research cohorts

Phase 1 placebo‑controlled trials

Evidence Dimension	Incidence of lymphopenia (peripheral blood lymphocyte reduction)
Target Compound Data	TRV045: 0% drug-related lymphopenia at all tested doses (50-300 mg).
Comparator Or Baseline	Fingolimod: Dose-dependent lymphopenia is a class-defining adverse event; siponimod, ozanimod, and ponesimod also induce significant lymphocyte reduction.
Quantified Difference	0% vs. established class-wide incidence of lymphopenia for non-selective and S1P1/5 dual agonists.
Conditions	Phase 1 randomized, double-blind, placebo-controlled studies in healthy subjects; single and multiple dosing.

Why This Matters

The absence of lymphopenia eliminates the need for first-dose monitoring and long-term immunosuppression risk management, significantly lowering the barrier to adoption for chronic non-oncology CNS indications like neuropathic pain and epilepsy.

• [1] Trevena, Inc. (2023). Favorable TRV045 Topline Safety and Tolerability Data from Proof-of-Concept Studies. View Source
• [2] Trevena, Inc. (2022). Completion of Phase 1 Study for TRV045. View Source
• [3] de Cuba, C.M.K.E., et al. (2024). S1PR1 modulators acutely reverse paclitaxel-induced neuropathic pain signs in mice without downregulating S1PR1 in the CNS. View Source

DPN Analgesic Efficacy vs. Gabapentin

TRV045 demonstrated CNS penetration and target engagement in Phase 1 studies, with plasma exposures in the anticipated active dose range [1]. At a 250 mg daily dose, TRV045 significantly increased EEG alpha power with eyes open on Day 1 and Day 4, indicating central nervous system activity [2]. Plasma concentrations peaked at 690.5 ± 138.1 ng/mL (Day 1) and 893.8 ± 209.1 ng/mL (Day 4) [2].

DPN Model Response vs. Gabapentin

Cross‑study

TRV045 analgesic response comparable to gabapentin in a rat diabetic peripheral neuropathy model.

Cross‑class endpoint benchmark

Rat DPN model; quantitative metrics pending

Evidence Dimension	CNS penetration and pharmacodynamic effect
Target Compound Data	TRV045: Confirmed CNS penetration; significant increase in alpha power; plasma Cmax ~691-894 ng/mL.
Comparator Or Baseline	Other S1P1 agonists (e.g., siponimod, ozanimod) are also brain-penetrant but have not been evaluated for pharmaco-EEG effects in the same paradigm.
Quantified Difference	Quantified CNS activity via EEG spectral power changes; specific quantitative comparator data not available.
Conditions	Phase 1 TMS/EEG study; healthy male adults; 250 mg once daily for 4 days.

Why This Matters

Confirmation of CNS penetration and direct modulation of cortical excitability supports TRV045's utility in epilepsy and pain research where central S1P1 receptor engagement is critical, and provides a human pharmacodynamic biomarker for dose selection.

• [1] Trevena, Inc. (2023). TRV045 Preliminary Data from Two Proof-of-Concept Studies Evaluating S1PR Mechanism of Action and CNS Target Engagement. View Source
• [2] de Cuba, C.M.K.E., et al. (2024). TMS and EEG Pharmacodynamic Effects of a Selective Sphingosine-1-Phosphate Subtype 1 Receptor Agonist on Cortical Excitability in Healthy Subjects. Clinical Pharmacology & Therapeutics, 117(3), 787–797. View Source

CNS Target Engagement via EEG

In the NIH Epilepsy Therapy Screening Program, TRV045 significantly delayed the onset of myoclonic twitches and generalized clonus in the ivPTZ seizure threshold test in mice at 30 mg/kg [1]. In the rat maximal electroshock (MES) model, TRV045 provided dose-dependent seizure protection [1]. These effects were achieved without lymphopenia [2].

CNS Target Engagement via EEG

Placebo‑controlled

Statistically significant increase in alpha power vs. placebo (p

Human CNS pharmacodynamic biomarker confirmed

4‑day dosing, healthy volunteers

Evidence Dimension	Seizure protection and threshold elevation
Target Compound Data	TRV045: 30 mg/kg significantly delayed myoclonic and clonic seizure onset in ivPTZ model; dose-dependent protection in MES model.
Comparator Or Baseline	Standard anti-epileptic drugs (AEDs) are active in these models; quantitative head-to-head data not available.
Quantified Difference	Significant seizure delay/protection observed; exact magnitude relative to AEDs not specified.
Conditions	ivPTZ seizure threshold test in mice; MES model in rats; corneal-kindled mouse model (seizure reduction also noted).

Why This Matters

Preclinical efficacy in gold-standard epilepsy models, combined with a favorable CNS safety profile, positions TRV045 as a promising tool for investigating S1P1-mediated anticonvulsant mechanisms and for potential development in treatment-resistant epilepsy.

• [1] Trevena, Inc. (2024). TRV045 Preclinical Data on Chronic Pain and Anti-Seizure Effects. View Source
• [2] Trevena, Inc. (2022). TRV045 Nonclinical Epilepsy Data Poster Presentation. View Source

Receptor Selectivity: TRV045 S1P1 Selectivity vs. Dual S1P1/5 Agonists

TRV045 is a highly selective agonist for the S1P1 receptor subtype, with no reported activity at S1P2, S1P3, S1P4, or S1P5 [1]. This contrasts with clinically approved S1P modulators such as siponimod, ozanimod, and ponesimod, which target both S1P1 and S1P5 . While siponimod exhibits >1000-fold selectivity over S1P2-4, it retains S1P5 activity (EC50 0.98 nM) .

Evidence Dimension	Receptor subtype selectivity
Target Compound Data	TRV045: Selective S1P1 agonist; no activity at S1P2-5.
Comparator Or Baseline	Siponimod: S1P1 EC50 0.39 nM, S1P5 EC50 0.98 nM; >1000-fold selectivity over S1P2-4. Ozanimod and ponesimod: S1P1 and S1P5 dual agonists.
Quantified Difference	TRV045 lacks S1P5 activity, whereas siponimod, ozanimod, and ponesimod retain potent S1P5 agonism.
Conditions	In vitro receptor binding and functional assays.

Why This Matters

Exclusive S1P1 agonism may confer a distinct CNS pharmacological profile without S1P5-mediated effects, which are implicated in certain cardiovascular and immune responses. This selectivity could translate to a narrower side effect spectrum for CNS-focused applications.

• [1] Trevena, Inc. (2023). TRV045 Presentation at ACNP 62nd Annual Meeting. View Source

TRV045 Research Applications

Pain Models Without Tachyphylaxis

TRV045 is ideally suited for long-term neuropathic pain studies (e.g., diabetic peripheral neuropathy, chemotherapy-induced peripheral neuropathy) where sustained target engagement is required. Unlike fingolimod, TRV045 does not induce S1P1R functional desensitization or protein reduction after 14 days of repeated dosing [1]. Researchers can confidently study chronic analgesic mechanisms without the confounding variable of receptor downregulation, enabling cleaner interpretation of S1P1-mediated pain relief pathways.

Non-Immunosuppressive S1P1 for Epilepsy

TRV045's demonstrated CNS penetration, target engagement, and modulation of cortical excitability (increased EEG alpha power) make it a valuable tool for epilepsy and seizure disorder research [2]. Its lack of lymphopenia and cardiovascular effects allows for repeated dosing in preclinical and clinical studies without the immune monitoring burden associated with other S1P modulators [3]. This enables investigation of S1P1's role in seizure threshold and epileptogenesis with reduced confounding immunosuppression.

Sustained S1P1R Signaling & Biased Agonism

For researchers seeking to dissect the specific contribution of S1P1 versus S1P5 in CNS biology, TRV045 offers exclusive S1P1 agonism [4]. In contrast, siponimod, ozanimod, and ponesimod exhibit dual S1P1/S1P5 activity . Comparative studies using TRV045 and these dual agonists can clarify whether S1P5 engagement contributes to or detracts from therapeutic efficacy in pain, epilepsy, or other CNS indications.

Preclinical Pharmacology Studies Aiming to Avoid Lymphocyte Trafficking Artifacts

TRV045's unique property of not inducing lymphopenia eliminates the need to account for drug-induced immune cell redistribution in in vivo experiments [3]. This is particularly critical in neuro-immune interaction studies, chronic inflammation models, or any research where lymphocyte counts are a readout or confounding factor. Using TRV045 instead of fingolimod or other S1P modulators ensures that observed effects are not inadvertently influenced by altered peripheral immune cell dynamics.

Application

Selection Property

Validation Focus

Sustained pain‑model studies

Absence of S1P1R desensitization

Long‑term analgesic endpoint monitoring

CNS excitability research

CNS‑penetrant S1P1R engagement

EEG pharmacodynamic biomarker validation

S1P1R signaling dissection

Biased agonism vs. functional antagonism

S1P1R protein level and GTPγS binding assays

• [1] Trevena, Inc. (2024). TRV045 Preclinical Data on Chronic Pain and Anti-Seizure Effects. View Source
• [2] de Cuba, C.M.K.E., et al. (2024). TMS and EEG Pharmacodynamic Effects of a Selective Sphingosine-1-Phosphate Subtype 1 Receptor Agonist on Cortical Excitability in Healthy Subjects. Clinical Pharmacology & Therapeutics, 117(3), 787–797. View Source
• [3] Trevena, Inc. (2023). Favorable TRV045 Topline Safety and Tolerability Data from Proof-of-Concept Studies. View Source
• [4] Trevena, Inc. (2023). TRV045 Presentation at ACNP 62nd Annual Meeting. View Source